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Ibufenac Ibufenac Ibufenac is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is replaced by a 4-isobutylphenyl group. Although it was shown to be effective in treatment of rheumatoid arthritis, the clinical use of ibufenac was discontinued due to hepatotoxic side-effects. It has a role as a non-steroidal anti-inflammatory drug, a non-narcotic analgesic, a hepatotoxic agent and an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor. It derives from an acetic acid.
Brand Name: Vulcanchem
CAS No.: 1553-60-2
VCID: VC0014817
InChI: InChI=1S/C12H16O2/c1-9(2)7-10-3-5-11(6-4-10)8-12(13)14/h3-6,9H,7-8H2,1-2H3,(H,13,14)
SMILES: CC(C)CC1=CC=C(C=C1)CC(=O)O
Molecular Formula: C12H16O2
Molecular Weight: 192.25 g/mol

Ibufenac

CAS No.: 1553-60-2

Reference Standards

VCID: VC0014817

Molecular Formula: C12H16O2

Molecular Weight: 192.25 g/mol

Ibufenac - 1553-60-2

CAS No. 1553-60-2
Product Name Ibufenac
Molecular Formula C12H16O2
Molecular Weight 192.25 g/mol
IUPAC Name 2-[4-(2-methylpropyl)phenyl]acetic acid
Standard InChI InChI=1S/C12H16O2/c1-9(2)7-10-3-5-11(6-4-10)8-12(13)14/h3-6,9H,7-8H2,1-2H3,(H,13,14)
Standard InChIKey CYWFCPPBTWOZSF-UHFFFAOYSA-N
SMILES CC(C)CC1=CC=C(C=C1)CC(=O)O
Canonical SMILES CC(C)CC1=CC=C(C=C1)CC(=O)O
Appearance Assay:≥95%A crystalline solid
Melting Point 86.0 °C
Description Ibufenac is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is replaced by a 4-isobutylphenyl group. Although it was shown to be effective in treatment of rheumatoid arthritis, the clinical use of ibufenac was discontinued due to hepatotoxic side-effects. It has a role as a non-steroidal anti-inflammatory drug, a non-narcotic analgesic, a hepatotoxic agent and an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor. It derives from an acetic acid.
Synonyms 4-(2-Methylpropyl)benzeneacetic Acid; 4-(2-Methylpropyl)phenylacetic Acid; 4-Isobutoxyphenylacetic Acid; 4-Isobutylphenylacetic Acid; Dytransin; Ibunac; Medirex; NSC 99976;
PubChem Compound 15250
Last Modified Nov 11 2021
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